Cas no 620957-95-1 (Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate)

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate is a versatile quinazoline derivative widely used in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 6-position, enhances its reactivity, making it a valuable intermediate in synthesizing biologically active compounds. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating further functionalization. This compound exhibits potential as a precursor for antitumor, antimicrobial, and kinase inhibitor agents due to its quinazoline core, known for diverse pharmacological properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor it for its well-defined reactivity profile and compatibility with various coupling reactions.

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate structure

620957-95-1 structure

Product Name:Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate

CAS No:620957-95-1

MF:C₁₂H₁₁ClN₂O₂

MW:250.680941820145

MDL:MFCD12026444

CID:1636018

PubChem ID:23068383

Update Time:2025-07-02

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-6-methylquinazoline-2-carboxylate
- ETHYL 4-CHLORO-6-METHYL-2-QUINAZOLINECARBOXYLATE
- MFCD12026444
- SCHEMBL3287907
- 620957-95-1
- NZKXQPUEYVPGPX-UHFFFAOYSA-N
- 4-chloro-2-ethoxycarbonyl-6-methylquinazoline
- DTXSID70630196
- DB-073051
- Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate
- MDL： MFCD12026444
- Inchi： 1S/C12H11ClN2O2/c1-3-17-12(16)11-14-9-5-4-7(2)6-8(9)10(13)15-11/h4-6H,3H2,1-2H3
- InChI Key： NZKXQPUEYVPGPX-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C)C=CC2=NC(C(=O)OCC)=N1

Computed Properties

Exact Mass: 250.051
Monoisotopic Mass: 250.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.1A^2
XLogP3: 3.4

Experimental Properties

Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 405.3±37.0 °C at 760 mmHg
Flash Point: 198.9±26.5 °C
Refractive Index: 1.605
Solubility: Almost insoluble (0.03 g/l) (25 º C),
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Pricemore >>

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